2-{1-[(Tert-butoxy)carbonyl]azepan-2-yl}acetic acid

• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azepan-2-yl]acetic acid
• InChI: InChI=1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-6-4-5-7-10(14)9-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)
• InChI Key: DFZJYMHRRVSHQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCCC1CC(=O)O

Description

2-{1-[(Tert-butoxy)carbonyl]azepan-2-yl}acetic acid is a chemical compound with the molecular formula C13H23NO4. It is a derivative of azepane, a seven-membered nitrogen-containing heterocycle, and is protected by a tert-butoxycarbonyl (Boc) group. This compound is often used in organic synthesis and pharmaceutical research due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(Tert-butoxy)carbonyl]azepan-2-yl}acetic acid typically involves the protection of azepane with a tert-butoxycarbonyl group followed by the introduction of an acetic acid moiety. One common method involves the reaction of azepane with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine to form the Boc-protected azepane. This intermediate is then reacted with bromoacetic acid under basic conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Tert-butoxy)carbonyl]azepan-2-yl}acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium perm